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Compound of Interest

Compound Name: Dorsomorphin dihydrochloride

Cat. No.: B560671 Get Quote

Essential safety protocols and logistical plans for the handling and disposal of Dorsomorphin
dihydrochloride are critical for ensuring a safe laboratory environment and the integrity of your

research. This guide provides detailed, step-by-step procedures for researchers, scientists, and

drug development professionals. Adherence to these guidelines will minimize exposure risks

and ensure compliant disposal of this potent small molecule inhibitor.

Hazard Identification and Risk Assessment
Dorsomorphin dihydrochloride, also known as Compound C, is a potent and selective ATP-

competitive inhibitor of AMP-activated protein kinase (AMPK).[1][2] While some safety data

sheets (SDS) state that it does not meet the criteria for classification as a hazardous

substance, others indicate potential health effects.[3][4] A thorough risk assessment is

mandatory before handling.

Potential Hazards:

Inhalation: May cause respiratory tract irritation.[3][4]

Skin Contact: May cause skin irritation. May be harmful if absorbed through the skin.[3][4]

Eye Contact: Causes serious eye irritation.[4]

Ingestion: Harmful if swallowed.[4]
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Chronic Exposure: The chemical, physical, and toxicological properties have not been

thoroughly investigated.

Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)
GHS07 Warning

H302: Harmful if

swallowed[4]

Skin

Corrosion/Irritation

(Category 2)

GHS07 Warning
H315: Causes skin

irritation[4]

Serious Eye

Damage/Irritation

(Category 2A)

GHS07 Warning
H319: Causes serious

eye irritation[4]

Specific target organ

toxicity, single

exposure (Category

3), Respiratory tract

irritation

GHS07 Warning
H335: May cause

respiratory irritation[4]

Personal Protective Equipment (PPE) Protocol
A multi-layered PPE approach is essential to minimize exposure during the handling of

Dorsomorphin dihydrochloride.
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PPE Category Specification Rationale

Engineering Controls Chemical Fume Hood

Primary containment to

prevent inhalation of dust or

aerosols.

Safety Shower & Eyewash

Station

Must be readily accessible for

immediate decontamination.[4]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

Inspected before use. Remove

and dispose of properly if

contaminated. Wash hands

thoroughly after handling.[5]

Eye Protection
Safety glasses with side

shields or goggles

Protects against splashes and

airborne particles.[5]

Body Protection Laboratory coat
Prevents contamination of

personal clothing.[5]

Respiratory Protection
NIOSH/MSHA approved

respirator

Required if a risk assessment

indicates potential for

inhalation, especially when

handling powders outside of a

fume hood.[5]

Step-by-Step Handling and Experimental Workflow
This protocol outlines the essential steps for safely preparing a stock solution of

Dorsomorphin dihydrochloride.

1. Preparation and Area Setup:

Designate a specific area for handling, preferably within a certified chemical fume hood.

Ensure the work surface is clean and uncluttered.

Assemble all necessary equipment (vials, pipettes, solvent, vortexer, etc.) before retrieving

the compound.
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Verify that a safety shower and eyewash station are accessible.[4]

2. Donning Personal Protective Equipment (PPE):

Put on a lab coat, followed by safety glasses or goggles.

Don chemical-resistant gloves. Ensure gloves are inspected for any tears or defects.

3. Handling the Solid Compound:

Perform all manipulations of the solid compound within a chemical fume hood to prevent the

formation and inhalation of dust and aerosols.[4]

Carefully weigh the required amount of Dorsomorphin dihydrochloride powder. Use a

microbalance within the fume hood if possible.

4. Solution Preparation:

Dorsomorphin dihydrochloride is soluble in DMSO (approx. 20 mM) and water (approx.

100 mM).[3]

Add the appropriate solvent to the vial containing the powder.

Securely cap the vial and mix thoroughly until the solid is completely dissolved.

For long-term storage, it is recommended to store stock solutions at -20°C or -80°C.[1][2]

Aliquot to avoid multiple freeze-thaw cycles.[2]

5. Post-Handling and Decontamination:

Wipe down the work surface and any equipment used with an appropriate decontaminating

solution (e.g., 70% ethanol).

Dispose of all contaminated consumables as outlined in the disposal plan.

Disposal Plan
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Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Waste Segregation:

Solid Waste: All disposables that have come into contact with Dorsomorphin
dihydrochloride (e.g., weigh boats, pipette tips, gloves, paper towels) should be collected in

a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Unused or contaminated solutions should be collected in a separate, sealed,

and clearly labeled hazardous waste container. Do not pour down the drain.

Disposal Procedure:

Collect all waste in appropriately labeled, sealed containers.

Store the waste containers in a designated, secure secondary containment area while

awaiting pickup.

Arrange for collection by a licensed professional waste disposal company.[3]

Follow all local, state, and federal regulations for hazardous waste disposal.[3][4]
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Workflow for Safe Handling of Dorsomorphin Dihydrochloride

1. Preparation

2. Handling & Solution Preparation

3. Cleanup & Disposal
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Caption: Safe handling workflow for Dorsomorphin dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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